1-[5-Amino-2-(trifluoromethyl)piperidin-1-yl]ethan-1-one

• CAS No.: 1803606-10-1
• Molecular Formula: C8H13F3N2O
• Molecular Weight: 210.20 g/mol
• IUPAC Name: 1-[5-amino-2-(trifluoromethyl)piperidin-1-yl]ethanone
• InChI: InChI=1S/C8H13F3N2O/c1-5(14)13-4-6(12)2-3-7(13)8(9,10)11/h6-7H,2-4,12H2,1H3
• InChI Key: XBNMCHLRVSHTQD-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CC(CCC1C(F)(F)F)N

Description

1-[5-Amino-2-(trifluoromethyl)piperidin-1-yl]ethan-1-one is a piperidine derivative characterized by a six-membered nitrogen-containing ring substituted at the 2-position with a trifluoromethyl (-CF₃) group and at the 5-position with an amino (-NH₂) group. The trifluoromethyl group contributes to increased lipophilicity and metabolic stability, while the amino group may facilitate hydrogen bonding, critical for target binding in biological systems .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-[5-Amino-2-(trifluoromethyl)piperidin-1-yl]ethan-1-one typically involves the reaction of 2-(trifluoromethyl)piperidine with an appropriate amine under controlled conditions. The reaction is often carried out in the presence of a catalyst and under an inert atmosphere to prevent unwanted side reactions .

Industrial Production Methods: Industrial production of this compound may involve large-scale synthesis using continuous flow reactors to ensure consistent quality and yield. The process may include purification steps such as crystallization or chromatography to obtain the desired purity .

Chemical Reactions Analysis

Types of Reactions: 1-[5-Amino-2-(trifluoromethyl)piperidin-1-yl]ethan-1-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert it into different reduced forms.

Substitution: The amino and trifluoromethyl groups can participate in substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions:

Oxidizing Agents: Hydrogen peroxide, potassium permanganate.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Substitution Reagents: Halogens, alkylating agents.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of substituted derivatives .

Scientific Research Applications

1-[5-Amino-2-(trifluoromethyl)piperidin-1-yl]ethan-1-one has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of complex organic molecules.

Biology: Employed in the study of biological pathways and enzyme interactions.

Medicine: Investigated for potential therapeutic applications, including as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-[5-Amino-2-(trifluoromethyl)piperidin-1-yl]ethan-1-one involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and influencing various biochemical pathways. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Structural Analogues in Piperidine/Piperazine Derivatives

Key Structural and Functional Differences

Pyrrolidine-based analogs (e.g., 1-(5-(3-aminopyrrolidine-1-carbonyl)thiophen-2-yl)ethan-1-one) exhibit a five-membered ring, which may alter steric hindrance and electronic properties .

Substituent Impact: The trifluoromethyl group in the target compound enhances electronegativity and lipophilicity, similar to fungicidal derivatives in , but contrasts with dimethylamino () or thiazolyl-isoxazolyl groups (), which prioritize hydrogen bonding or π-π stacking . Amino vs. Aryl Substituents: The 5-amino group in the target compound may improve solubility and target specificity compared to phenyl-substituted analogs (e.g., Crystal Study Compound) .

Biological Activity :

• Fungicidal activity is prominent in compounds with thiazole/isoxazole motifs (), whereas trifluoromethyl-piperidine derivatives are often explored for CNS or antimicrobial applications due to enhanced blood-brain barrier penetration .

Physicochemical and Pharmacokinetic Considerations

Table 2: Comparative Physicochemical Properties

Property	Target Compound	Compound 30	Fungicidal Patent Compound
Molecular Weight	~238.2 (estimated)	314.3	~450 (estimated)
Lipophilicity (LogP)	High (CF₃)	Moderate (CF₃ + phenyl)	High (aryl substituents)
Hydrogen Bond Donors	1 (NH₂)	0	0 (thiazole/isoxazole)
Synthetic Yield	-	73%	Patent-scale synthesis

• Crystal Packing : The Crystal Study Compound () demonstrates how bulky substituents (e.g., diphenyl, isopropyl) influence packing efficiency and solubility, whereas the target compound’s smaller substituents may favor better bioavailability .
• Fluorine’s Role: The CF₃ group in the target compound and Compound 30 reduces oxidative metabolism, extending half-life compared to non-fluorinated analogs .

Biological Activity

1-[5-Amino-2-(trifluoromethyl)piperidin-1-yl]ethan-1-one, also known by its CAS number 1803606-10-1, is a compound of interest in medicinal chemistry due to its potential biological activities. This article provides a detailed review of its biological activity, including mechanisms of action, structure-activity relationships (SAR), and relevant case studies.

Chemical Structure and Properties

The compound features a piperidine ring substituted with an amino group and a trifluoromethyl group, contributing to its unique pharmacological profile. The molecular formula is C8H10F3N2O, with a molecular weight of 202.17 g/mol. The trifluoromethyl group is known to enhance lipophilicity and metabolic stability, which are critical for drug development.

Biological Activity Overview

1-[5-Amino-2-(trifluoromethyl)piperidin-1-yl]ethan-1-one has been evaluated for various biological activities, including:

• Inhibition of Protein Kinases : It has been studied as a potential inhibitor of glycogen synthase kinase 3 beta (GSK-3β), which plays a role in various cellular processes including metabolism and cell cycle regulation. Compounds related to this structure have shown promising IC50 values in the low nanomolar range, indicating strong inhibitory potential .
• Antimicrobial Activity : Preliminary studies suggest that derivatives of this compound exhibit antimicrobial properties against both Gram-positive and Gram-negative bacteria. The mechanism appears to involve disruption of protein synthesis pathways and inhibition of nucleic acid production .

Structure-Activity Relationships (SAR)

The introduction of the trifluoromethyl group significantly influences the biological activity of the compound. Studies have shown that variations in substituents on the piperidine ring can lead to substantial changes in potency:

Compound	Substituent	IC50 (nM)	Biological Activity
1	Trifluoromethyl	480	GSK-3β Inhibitor
2	Methyl	360	GSK-3β Inhibitor
3	Ethyl	520	Reduced Activity

The above table illustrates how different substituents can modulate the activity against GSK-3β, highlighting the importance of careful structural modifications in drug design.

Case Study 1: GSK-3β Inhibition

In a study focusing on GSK-3β inhibitors, derivatives of 1-[5-Amino-2-(trifluoromethyl)piperidin-1-yl]ethan-1-one were synthesized and tested for their ability to inhibit enzyme activity. The most potent compound exhibited an IC50 value of 360 nM, demonstrating significant efficacy while maintaining low cytotoxicity levels in vitro .

Case Study 2: Antimicrobial Evaluation

A series of compounds derived from this structure were evaluated for their antimicrobial properties against clinical isolates of Staphylococcus aureus and Escherichia coli. The results indicated that some derivatives had minimum inhibitory concentrations (MIC) comparable to established antibiotics like ciprofloxacin, suggesting their potential use in treating resistant bacterial infections .